Cas no 1554386-97-8 (2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid)

2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid structure
1554386-97-8 structure
Product Name:2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid
CAS No:1554386-97-8
MF:C6H8N4O3
MW:184.152720451355
CID:5562752
PubChem ID:84022761
Update Time:2025-07-23

2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28701942
    • 1554386-97-8
    • 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid
    • Inchi: 1S/C6H8N4O3/c1-4(11)8-5-2-7-10(9-5)3-6(12)13/h2H,3H2,1H3,(H,12,13)(H,8,9,11)
    • InChI Key: AUKVQCOCDKVDAO-UHFFFAOYSA-N
    • SMILES: OC(CN1N=CC(NC(C)=O)=N1)=O

Computed Properties

  • Exact Mass: 184.05964013g/mol
  • Monoisotopic Mass: 184.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 97.1Ų

2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid Pricemore >>

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2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid Related Literature

Additional information on 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid

Introduction to 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid (CAS No. 1554386-97-8)

2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid, identified by its CAS number 1554386-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of an acetamide group and a terminal carboxylic acid functionality makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The structure of 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid consists of a central triazole ring linked to an acetylamino-substituted benzene ring, with a carboxylic acid moiety at one end. This arrangement imparts unique electronic and steric properties that are exploited in various chemical transformations. The triazole moiety is particularly interesting due to its ability to participate in hydrogen bonding and metal coordination, which are critical factors in the design of molecular recognition systems.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid has emerged as a valuable building block in this context. Its incorporation into larger molecular frameworks has led to the discovery of compounds with enhanced binding affinity and selectivity towards biological targets. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways, highlighting its significance in medicinal chemistry.

The synthesis of 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid typically involves multi-step organic reactions, starting from readily available precursors such as benzoylacetamide and guanidine derivatives. The key step in this synthesis is the formation of the triazole ring through a nucleophilic addition-cyclization reaction. This process is often catalyzed by transition metal complexes or under photochemical conditions, depending on the desired yield and purity.

One of the most compelling aspects of 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid is its reactivity towards various functional groups. The carboxylic acid group can be easily modified through esterification, amidation, or coupling reactions with other bioactive molecules. Similarly, the acetamide functionality provides a handle for further derivatization via condensation or hydrolysis reactions. These properties make it an indispensable tool for synthetic chemists working on drug discovery projects.

Recent studies have demonstrated the utility of 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid in the development of targeted therapeutics. For example, researchers have leveraged its structural features to design molecules that exhibit inhibitory activity against bacterial enzymes responsible for antibiotic resistance. By incorporating this compound into peptidomimetics or small-molecule libraries, scientists have been able to identify novel leads with promising pharmacological profiles.

The role of computational chemistry in optimizing the synthesis and properties of 2-(4-acetamido-2H-1,2,3-triazol-2-yl)acetic acid cannot be overstated. Advanced computational methods such as density functional theory (DFT) and molecular dynamics simulations have enabled researchers to predict reaction outcomes and refine synthetic strategies with remarkable accuracy. These tools are particularly valuable in identifying optimal reaction conditions and minimizing unwanted side products.

In conclusion,(CAS No. 1554386 - 97 - 8) serves as a cornerstone compound in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable asset for chemists seeking to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve,(CAS No 1554386 - 97 - 8) will undoubtedly play an even greater role in shaping the future of drug discovery and development.

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